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Compound of Interest

Compound Name: 4,4"-Dibromo-p-terphenyl

Cat. No.: B092568

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 17788-94-2

Introduction

4,4"-Dibromo-p-terphenyl is a halogenated aromatic hydrocarbon with a rigid, linear structure.
This compound serves as a crucial building block in the synthesis of a variety of advanced
organic materials. Its two bromine atoms provide reactive sites for various cross-coupling
reactions, making it a versatile precursor for the construction of extended 1t-conjugated
systems, polymers, and dendrimers. These resulting materials are of significant interest in the
fields of organic electronics, materials science, and supramolecular chemistry.

Physicochemical Properties

The following tables summarize the key physical and chemical properties of 4,4"-Dibromo-p-
terphenyl.

Table 1: General and Physical Properties
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Property Value Reference
CAS Number 17788-94-2 [1112]
Molecular Formula CisH12Br2 [1]12]
Molecular Weight 388.10 g/mol [11[2]
White to off-white or tan
Appearance [3]
powder/crystals
Melting Point 315°C [4]
Boiling Point (Predicted) 481.7 £ 25.0 °C [5]
Density (Predicted) 1.538 g/cm3 [4]
Poorly soluble in common
- organic solvents. May have
Solubility o [1][6]
enhanced solubility in polar
aprotic solvents like DMF.
Table 2: Spectroscopic Data
Spectrum Type Data Reference

1H NMR (CDCls, 300MHz)

d (ppm) 8.22 (d, J = 8.7Hz,
4H), 7.80 (d, J = 8.7Hz, 4H),
7.78 (m, 8H)

[1]

13C NMR (CDCls, 75MHz)

o (ppm) 159.8, 132.3, 128.1,
127.9,127.5

[1]

Mass Spectrum (EI, 70 eV)

m/z corresponding to the

molecular ion [M]*

[2]

Infrared Spectrum

Conforms to the structure

[3]

Synthesis
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A common and effective method for the synthesis of 4,4"-Dibromo-p-terphenyl is through the
direct bromination of p-terphenyl.

Experimental Protocol: Catalyst-Free Bromination of p-
Terphenyl
This protocol is based on a prevalent method for the synthesis of 4,4"-Dibromo-p-terphenyl.

[6]

Materials:

p-Terphenyl

Liquid bromine

Bromobenzene (solvent)

Methanol

Toluene

Procedure:
 In a suitable reaction flask, dissolve p-terphenyl in bromobenzene.

¢ To this solution, add liquid bromine dropwise with stirring. The molar ratio of p-terphenyl to
bromine is a critical parameter to optimize.

¢ Heat the reaction mixture to a temperature between 100-110 °C.

o Maintain the reaction at this temperature for 24 to 48 hours.

 After the reaction is complete, cool the mixture to room temperature.

e Pour the reaction mixture into methanol to precipitate the crude product.

o Filter the precipitate and wash it with methanol.
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e The crude product can be further purified by recrystallization from a suitable solvent such as
toluene.

Reactivity and Applications

4,4"-Dibromo-p-terphenyl is a key intermediate in the synthesis of advanced materials due to
the reactivity of its carbon-bromine bonds.

Cross-Coupling Reactions

The bromine atoms on the terminal phenyl rings serve as excellent leaving groups in various
palladium-catalyzed cross-coupling reactions.

¢ Suzuki-Miyaura Coupling: This reaction is widely used to form new carbon-carbon bonds by
reacting 4,4"-Dibromo-p-terphenyl with organoboron compounds. This allows for the
synthesis of extended aromatic structures and functionalized p-terphenyl derivatives.[6]

» Ullmann Coupling: This reaction is another powerful tool for forming carbon-carbon bonds,
particularly in on-surface synthesis to create polymeric structures from halogenated
precursors like 4,4"-Dibromo-p-terphenyl. This process typically involves the
dehalogenation of the precursor molecules followed by the coupling of the resulting radical
species.[6]

Applications in Organic Electronics

The rigid and conjugated structure of the p-terphenyl backbone makes it an ideal component
for organic electronic materials. Derivatives of 4,4"-Dibromo-p-terphenyl are utilized in:

e Organic Light-Emitting Diodes (OLEDS): As a building block for host materials and emitters,
contributing to brighter and more energy-efficient displays.

o Organic Field-Effect Transistors (OFETs): The extended Tt-conjugated systems synthesized
from this precursor can exhibit good charge transport properties.

» Molecular Wires: On-surface polymerization via Ullmann coupling can lead to the formation
of highly ordered, one-dimensional poly(p-phenylene) wires.
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Diagrams
Synthesis of 4,4"-Dibromo-p-terphenyl

p-Terphenyl

Synthesis of 4,4"-Dibromo-p-terphenyl

+ Bromobenzene, 100-110 °C > ' )

Click to download full resolution via product page

Caption: Reaction scheme for the synthesis of 4,4"-Dibromo-p-terphenyl.

Application in Suzuki-Miyaura Coupling

Suzuki-Miyaura Coupling Application
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Caption: General scheme of Suzuki-Miyaura coupling using 4,4"-Dibromo-p-terphenyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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